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Compound of Interest

Compound Name: 2-Bromo-6-chlorophenol

Cat. No.: B1265517

This document provides essential safety and logistical guidance for the handling of 2-Bromo-6-
chlorophenol, designed for researchers, scientists, and drug development professionals. The
following procedures are critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification

2-Bromo-6-chlorophenol is a hazardous substance requiring careful handling. Its primary
classifications are summarized below.

Hazard Category Classification GHS Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[3][4]
o H319: Causes serious eye
Eye Damage/Irritation Category 2A o
irritation[1][2][31[4]
o ) H335: May cause respiratory
Target Organ Toxicity Category 3 (Single Exposure) o
irritation[1][2][3]
Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life[5]
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Under fire conditions, hazardous decomposition products include carbon oxides, hydrogen

bromide gas, and hydrogen chloride gas.[5][6] The compound is also noted to be sensitive to

air and light.[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment

is detailed below.

PPE Category

Specification

Material/Type Guidance

Hand Protection

Chemical-resistant gloves.
Double-gloving is

recommended.

Inner Glove: Nitrile. Outer
Glove: Neoprene or Butyl
Rubber for extended contact.
[71[8] Always inspect gloves
before use and use proper

removal technique.[5][6][9]

Eye & Face Protection

Splash and impact protection.

Chemical splash goggles
conforming to EU or NIOSH
standards.[3] A face shield
should be worn over goggles
when there is a significant
splash hazard.[8][10]

Body Protection

Full coverage of arms and
body.

A fully buttoned, flame-
resistant lab coat is required.
[9][10] For tasks with a high
splash potential, a chemical-
resistant apron (e.qg., butyl
rubber or neoprene) should be

worn over the lab coat.[8]

Respiratory Protection

Required when handling
outside of a fume hood or
when aerosols may be

generated.

Air-purifying respirator
equipped with an organic

vapor cartridge.[3][10]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1369383051_BROMOCHLOROPHENOLBLUE-CASNO.-2553-71-1-MSDS.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.cdhfinechemical.com/images/product/msds/43_1369383051_BROMOCHLOROPHENOLBLUE-CASNO.-2553-71-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_682941447_2-BromoPhenol-CASNO-95-56-7-MSDS.pdf
https://www.echemi.com/sds/2-bromo-4-chlorophenol-pid_Rock7208.html
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/37_682941447_2-BromoPhenol-CASNO-95-56-7-MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.echemi.com/sds/2-bromo-4-chlorophenol-pid_Rock7208.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Operational Plan

A systematic approach to handling ensures minimal risk of exposure and contamination.

Engineering Controls

» Ventilation: All handling of 2-Bromo-6-chlorophenol, including weighing and solution
preparation, must be conducted inside a certified chemical fume hood.[8]

o Emergency Equipment: A safety shower and eyewash station must be unobstructed and
readily accessible within the immediate work area.

Standard Operating Procedure

e Preparation:

[¢]

Designate and prepare a specific area within the fume hood for the procedure.

[¢]

Assemble all necessary apparatus and reagents before beginning.

[e]

Ensure all containers are clearly labeled.

o

Don all required PPE as specified in the table above.

e Handling:

o Keep the container tightly closed when not in use.[3][11]

o Avoid breathing any dust or vapors.[3][11]

o Prevent all contact with skin and eyes.[9]

o Do not eat, drink, or smoke in the laboratory.[5][11]

e Storage:

o Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[6][11][12]
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o The substance should be stored locked up and protected from light and air.[3][5][11]

Emergency and First Aid Protocol

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route Immediate Action

Immediately remove all contaminated clothing.
[11] Wash the affected area with copious
amounts of soap and water for at least 15

Skin Contact minutes.[11] For phenol-based compounds,
treatment with polyethylene glycol (PEG 300 or
400) is highly recommended.[7][13] Seek

medical attention if irritation persists.[11]

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[11] Remove contact lenses if present and
easy to do.[11] Seek immediate medical
attention.[11]

Move the individual to fresh air immediately.[2]
[11] If breathing is difficult or has stopped,

Inhalation provide artificial respiration (do not use mouth-
to-mouth).[2] Seek immediate medical attention.
[11]

Do NOT induce vomiting.[2] Rinse the mouth
) thoroughly with water.[5][11] Call a poison
Ingestion . . .
control center or seek immediate medical

attention.[5][11]

Spill and Disposal Plan

Proper management of waste and spills is essential to protect personnel and the environment.

Spill Cleanup
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o Evacuate: Alert personnel and evacuate the immediate area.
e Control: Remove all ignition sources.[9][14]

o Contain: Use an inert, absorbent material (e.g., sand, vermiculite) to contain the spill. Do not
use combustible materials.

o Collect: Carefully sweep or scoop the contained material into a designated, labeled
hazardous waste container.[15]

o Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials
as hazardous waste.[15]

Waste Disposal

o Segregation: All 2-Bromo-6-chlorophenol waste, including contaminated consumables
(gloves, wipes) and empty containers, must be segregated as halogenated organic waste.
[15]

e Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

o Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) department. Do not pour this chemical down the drain.[5][11][13]

Chemical Handling Workflow

The following diagram outlines the logical workflow for safely handling 2-Bromo-6-
chlorophenol from preparation to disposal.
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Caption: Logical workflow for the safe handling of 2-Bromo-6-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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